Cas no 1269446-42-5 (N-Boc-3-ethylmorpholine-3-carboxylic Acid)

• Product Name: N-Boc-3-ethylmorpholine-3-carboxylic Acid
• CAS No: 1269446-42-5
• MF: C₁₂H₂₁NO₅
• MW: 259.298844099045
• CID: 2123800
• Update Time: 2025-11-02

N-Boc-3-ethylmorpholine-3-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 4-(tert-butoxycarbonyl)-3-ethylmorpholine-3-carboxylic acid
• N-Boc-3-ethylmorpholine-3-carboxylic Acid
• 7232AJ
• TRA0060806
• SY024679
• N-Boc-3-ethylmorpholine-3-carboxylicAcid

• Inchi： 1S/C12H21NO5/c1-5-12(9(14)15)8-17-7-6-13(12)10(16)18-11(2,3)4/h5-8H2,1-4H3,(H,14,15)
• InChI Key： SOHNOCHHIWUYFV-UHFFFAOYSA-N
• SMILES： O1CCN(C(=O)OC(C)(C)C)C(C(=O)O)(CC)C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 336
• Topological Polar Surface Area: 76.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-Boc-3-ethylmorpholine-3-carboxylic Acid

N-Boc-3-ethylmorpholine-3-carboxylic Acid (CAS 1269446-42-5): A Comprehensive Guide

N-Boc-3-ethylmorpholine-3-carboxylic Acid (CAS 1269446-42-5) is a specialized organic compound widely used in pharmaceutical research and fine chemical synthesis. This Boc-protected morpholine derivative has gained significant attention due to its unique structural features and versatile applications in drug discovery. With the increasing demand for heterocyclic building blocks in medicinal chemistry, this compound has become a valuable tool for researchers developing new therapeutic agents.

The molecular structure of N-Boc-3-ethylmorpholine-3-carboxylic Acid combines a morpholine ring with an ethyl substituent and a carboxylic acid functionality, all protected by a tert-butoxycarbonyl (Boc) group. This combination makes it particularly useful for peptide coupling reactions and the synthesis of complex molecular architectures. Recent trends in AI-assisted drug design have highlighted the importance of such structurally diverse intermediates in developing novel bioactive compounds.

In pharmaceutical applications, N-Boc-3-ethylmorpholine-3-carboxylic Acid 1269446-42-5 serves as a key intermediate for creating drug candidates targeting various diseases. Its popularity has grown alongside increasing searches for "Boc-protected amino acids" and "morpholine derivatives in drug discovery" - topics frequently queried by researchers in medicinal chemistry forums and academic databases. The compound's stability under various reaction conditions makes it particularly valuable for multi-step synthetic routes.

The synthesis and handling of N-Boc-3-ethylmorpholine-3-carboxylate derivatives require specialized knowledge in organic synthesis techniques. Many researchers search for "synthetic protocols for Boc-morpholine compounds" or "purification methods for acid derivatives", reflecting the technical challenges associated with these materials. Proper storage conditions (typically 2-8°C in airtight containers) are crucial for maintaining the compound's stability over time.

Market analysis shows growing demand for N-Boc-3-ethylmorpholine-3-carboxylic Acid CAS 1269446-42-5, particularly from contract research organizations and academic laboratories. This aligns with the broader industry trend toward custom synthesis intermediates and tailor-made building blocks for drug development. Quality specifications typically require ≥95% purity (HPLC), with rigorous testing for residual solvents and byproducts.

From a regulatory perspective, N-Boc-3-ethylmorpholine carboxylic acid derivatives are generally classified as research chemicals rather than commercial substances. However, researchers should always consult current chemical safety data sheets and local regulations before handling. The compound's molecular weight (245.29 g/mol) and precise structural characteristics make it identifiable in various analytical methods, including NMR spectroscopy and mass spectrometry.

The future outlook for N-Boc-3-ethylmorpholine-3-carboxylic Acid 1269446-42-5 appears promising, particularly in light of emerging trends in fragment-based drug design and covalent inhibitor development. As pharmaceutical companies increasingly explore morpholine-containing pharmacophores, the demand for high-quality synthetic intermediates like this compound is expected to grow steadily in coming years.